Cas no 2990-18-3 (1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-)

• Product Name: 1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
• CAS No: 2990-18-3
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 278531
• PubChem ID: 6451496
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
• 2-amino-3-(3-amino-1,2,4-triazol-1-yl)propanoic acid
• Α,3-DIAMINO-1H-1,2,4-TRIAZOLE-1-PROPANOIC ACID
• SCHEMBL5325695
• 3-(3-Imino-2,3-dihydro-1H-1,2,4-triazol-1-yl)alanine
• DTXSID80952351
• 2990-18-3
• alpha,3-Diamino-1H-1,2,4-triazole-1-propanoic acid
• 3-(3-amino-1h -1,2,4-triazol-1-yl)-2-aminopropionic acid
• 1H-1,2,4-Triazole-1-propanoic acid, alpha,3-diamino-

• Inchi： 1S/C5H9N5O2/c6-3(4(11)12)1-10-2-8-5(7)9-10/h2-3H,1,6H2,(H2,7,9)(H,11,12)
• InChI Key： BYXVMSJDNJUGKY-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=NC(N)=N1)N)=O

Computed Properties

• Exact Mass: 171.07577
• Monoisotopic Mass: 171.075625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: -4

Experimental Properties

• Density: 1.84
• Boiling Point: 489.3°Cat760mmHg
• Flash Point: 249.7°C
• Refractive Index: 1.771
• PSA: 120.05